(3aR,4S,9bS)-8-Chloro-6-methyl-3a,4,5,9b-tetrahydro-3h-cyclopenta[c]quinoline-4-carboxylic Acid
(3aR,4S,9bS)-8-Chloro-6-methyl-3a,4,5,9b-tetrahydro-3h-cyclopenta[c]quinoline-4-carboxylic Acid
Brand Name:
Vulcanchem
CAS No.:
956629-74-6
VCID:
VC0113360
InChI:
InChI=1S/C14H14ClNO2/c1-7-5-8(15)6-11-9-3-2-4-10(9)13(14(17)18)16-12(7)11/h2-3,5-6,9-10,13,16H,4H2,1H3,(H,17,18)/t9-,10+,13-/m0/s1
SMILES:
CC1=CC(=CC2=C1NC(C3C2C=CC3)C(=O)O)Cl
Molecular Formula:
C14H14ClNO2
Molecular Weight:
263.72 g/mol
(3aR,4S,9bS)-8-Chloro-6-methyl-3a,4,5,9b-tetrahydro-3h-cyclopenta[c]quinoline-4-carboxylic Acid
CAS No.: 956629-74-6
Reference Standards
VCID: VC0113360
Molecular Formula: C14H14ClNO2
Molecular Weight: 263.72 g/mol
![(3aR,4S,9bS)-8-Chloro-6-methyl-3a,4,5,9b-tetrahydro-3h-cyclopenta[c]quinoline-4-carboxylic Acid - 956629-74-6](/images/no_structure.jpg)
| CAS No. | 956629-74-6 |
|---|---|
| Product Name | (3aR,4S,9bS)-8-Chloro-6-methyl-3a,4,5,9b-tetrahydro-3h-cyclopenta[c]quinoline-4-carboxylic Acid |
| Molecular Formula | C14H14ClNO2 |
| Molecular Weight | 263.72 g/mol |
| IUPAC Name | (3aR,4S,9bS)-8-chloro-6-methyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid |
| Standard InChI | InChI=1S/C14H14ClNO2/c1-7-5-8(15)6-11-9-3-2-4-10(9)13(14(17)18)16-12(7)11/h2-3,5-6,9-10,13,16H,4H2,1H3,(H,17,18)/t9-,10+,13-/m0/s1 |
| Standard InChIKey | QGBJKSXGAYOVCU-CWSCBRNRSA-N |
| Isomeric SMILES | CC1=CC(=CC2=C1N[C@@H]([C@H]3[C@@H]2C=CC3)C(=O)O)Cl |
| SMILES | CC1=CC(=CC2=C1NC(C3C2C=CC3)C(=O)O)Cl |
| Canonical SMILES | CC1=CC(=CC2=C1NC(C3C2C=CC3)C(=O)O)Cl |
| PubChem Compound | 11883954 |
| Last Modified | Nov 12 2021 |
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